Cas no 67424-93-5 (Nα-Cbz-D-histidine)

• Product Name: Nα-Cbz-D-histidine
• CAS No: 67424-93-5
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• MDL: MFCD00067702
• CID: 90368
• PubChem ID: 736161
• Update Time: 2025-10-29

Nα-Cbz-D-histidine Chemical and Physical Properties

Names and Identifiers

• N(^a)-Benzyloxycarbonyl-D-histidine
• Nalpha-Carbobenzoxy-D-histidine
• Nalpha-Cbz-D-Histidine
• Nα-Carbobenzoxy-D-histidine
• Nα-Cbz-D-histidine
• Nα-Z-D-histidine
• Z-D-His-OH
• (2R)-3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• HydrobroMic acid
• Nα-Benzyloxycarbonyl-D-histidine
• CBZ-D-histidine
• N(ALPHA)-CBZ-D-HISTIDINE
• Cbz-D-His-OH
• AK163645
• n-[(benzyloxy)carbonyl]-d-histidine
• WCOJOHPAKJFUDF-GFCCVEGCSA-N
• KM1095
• 7884AH
• AB02740
• ST50826109
• ST24050366
• N(ALPHA)-BENZYLOXYCARBONYL-D-HISTIDINE
• (R)-2-(benzyloxycarbonylamino)-3-(1H-imidazol-
• MFCD00067702
• Cbz-L-His-OH
• HY-W011488
• D-HISTIDINE,N-[(PHENYLMETHOXY)CARBONYL]-
• SCHEMBL24795018
• N( alpha )-Benzyloxycarbonyl-D-histidine
• AC-17160
• N
• DS-8288
• A835744
• AKOS025117412
• C2133
• 67424-93-5
• CS-W012204
• FD21700
• (R)-2-(benzyloxycarbonylamino)-3-(1H-imidazol-4-yl)propanoic acid
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
• EN300-121309
• A-Carbobenzoxy-D-histidine
• DA-56353

• MDL： MFCD00067702
• Inchi： 1S/C14H15N3O4/c18-13(19)12(6-11-7-15-9-16-11)17-14(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,15,16)(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： WCOJOHPAKJFUDF-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CC1=CN=CN1)=O
• BRN： 92342

Computed Properties

• Exact Mass: 289.10600
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.2
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White solid
• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-163°C
• Boiling Point: 616.7±55.0 °C at 760 mmHg
• Flash Point: 326.8±31.5 °C
• Refractive Index: 24 ° (C=6, 6mol/L HCl)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 104.31000
• LogP: 1.72270
• Solubility: Slightly soluble in water.
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Nα-Cbz-D-histidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22; S24/25
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Nα-Cbz-D-histidine

Recent Advances in the Study of Nα-Cbz-D-histidine (CAS: 67424-93-5) and Its Applications in Chemical Biology and Medicine

Nα-Cbz-D-histidine (CAS: 67424-93-5) is a protected derivative of the amino acid histidine, where the Nα-amino group is protected by a carbobenzyloxy (Cbz) group. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis, drug development, and biochemical research. Recent studies have explored its role as a building block for novel peptide-based therapeutics and its potential in modulating biological pathways. This research brief aims to summarize the latest findings related to Nα-Cbz-D-histidine, highlighting its synthesis, characterization, and emerging applications.

One of the key areas of research involving Nα-Cbz-D-histidine is its use in solid-phase peptide synthesis (SPPS). The Cbz protecting group is particularly valuable due to its stability under acidic conditions and its selective removal under hydrogenolytic conditions. Recent advancements in SPPS methodologies have leveraged Nα-Cbz-D-histidine to synthesize complex peptides with improved yields and reduced side reactions. For instance, a 2023 study published in the Journal of Peptide Science demonstrated the efficient incorporation of Nα-Cbz-D-histidine into peptide sequences targeting G-protein-coupled receptors (GPCRs), showcasing its utility in developing high-affinity ligands.

In addition to its synthetic applications, Nα-Cbz-D-histidine has been investigated for its role in drug discovery. Researchers have utilized this compound to design histidine-rich peptides with enhanced bioavailability and therapeutic potential. A notable example is a 2022 study in Bioorganic & Medicinal Chemistry Letters, which reported the development of a histidine-based prodrug using Nα-Cbz-D-histidine as a key intermediate. The prodrug exhibited improved stability and targeted delivery in preclinical models, underscoring the compound's relevance in modern drug design.

Beyond peptide synthesis and drug development, Nα-Cbz-D-histidine has also been explored in biochemical assays and enzyme inhibition studies. Its structural similarity to natural histidine allows it to act as a competitive inhibitor for histidine-dependent enzymes, making it a valuable tool for probing enzyme mechanisms. Recent work published in Biochemistry (2023) highlighted the use of Nα-Cbz-D-histidine to elucidate the catalytic mechanism of histidine ammonia-lyase, providing insights into potential therapeutic targets for metabolic disorders.

Looking ahead, the continued investigation of Nα-Cbz-D-histidine is expected to yield further breakthroughs in chemical biology and medicine. Its unique properties and versatility make it a promising candidate for advancing peptide-based therapeutics, enzyme engineering, and targeted drug delivery systems. Future research directions may include optimizing its synthetic routes, exploring its applications in nanotechnology, and evaluating its efficacy in clinical settings. As the field evolves, Nα-Cbz-D-histidine is poised to remain a cornerstone of innovation in the intersection of chemistry and biology.